Cas no 941970-68-9 (3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole)

• Product Name: 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole
• CAS No: 941970-68-9
• MF: C₁₈H₁₄ClN₅O₂
• MW: 367.789062023163
• CID: 5443062
• PubChem ID: 8721416
• Update Time: 2025-05-22

3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chlorophenyl)-5-[1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-oxadiazole
• 3-(2-chlorophenyl)-5-[1-(3-methoxyphenyl)-5-methyltriazol-4-yl]-1,2,4-oxadiazole
• 941970-68-9
• F3167-0815
• 3-(2-chlorophenyl)-5-(1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole
• VU0512072-1
• AKOS001983801
• 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

• Inchi： 1S/C18H14ClN5O2/c1-11-16(21-23-24(11)12-6-5-7-13(10-12)25-2)18-20-17(22-26-18)14-8-3-4-9-15(14)19/h3-10H,1-2H3
• InChI Key： JVSSCMNCWAIFGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NOC(C2=C(C)N(C3C=CC=C(C=3)OC)N=N2)=N1

Computed Properties

• Exact Mass: 367.0836024g/mol
• Monoisotopic Mass: 367.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 589.7±60.0 °C(Predicted)
• pka: -5.61±0.43(Predicted)

Additional information on 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole

Exploring the Properties and Applications of 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS No. 941970-68-9)

The compound 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS No. 941970-68-9) is a fascinating heterocyclic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications. This article delves into the chemical properties, synthesis, and diverse uses of this compound, while also addressing some of the most frequently searched questions in the field of organic chemistry and drug discovery.

Chemically, 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole belongs to a class of compounds that combine both 1,2,4-oxadiazole and 1,2,3-triazole moieties. These heterocyclic systems are known for their remarkable stability and diverse biological activities, making them valuable scaffolds in medicinal chemistry. The presence of the 2-chlorophenyl and 3-methoxyphenyl substituents further enhances the compound's potential for specific interactions with biological targets.

One of the most searched questions in organic chemistry relates to the synthesis of complex heterocycles like 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole. The typical synthetic route involves a multi-step process starting from appropriate phenyl precursors. The 1,2,3-triazole ring is often constructed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the 1,2,4-oxadiazole moiety can be formed through condensation reactions of amidoximes with carboxylic acid derivatives. Researchers are particularly interested in optimizing these synthetic methods to improve yields and reduce environmental impact, reflecting the growing trend toward green chemistry in pharmaceutical development.

The potential applications of 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole span multiple fields, with particular interest in medicinal chemistry. Many researchers are investigating whether this compound or its derivatives could serve as lead structures for new therapeutic agents. The combination of chlorophenyl and methoxyphenyl groups suggests possible interactions with various biological targets, while the triazole-oxadiazole core provides structural rigidity that may enhance binding affinity. Current studies focus on evaluating its potential as a modulator of specific enzymes or receptors, though detailed pharmacological data remains an active area of investigation.

In material science, compounds containing 1,2,4-oxadiazole and 1,2,3-triazole units have shown promise as components of advanced materials. The rigid, planar structure of 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole suggests potential applications in organic electronics, possibly as building blocks for organic semiconductors or luminescent materials. The electron-withdrawing chlorophenyl group and electron-donating methoxyphenyl substituent create an interesting push-pull system that might be exploited in designing novel optoelectronic materials.

Analytical characterization of 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's stability under various conditions is a common research question, with studies showing that it maintains integrity across a range of temperatures and pH values, making it suitable for further derivatization and formulation studies.

The future research directions for 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole are likely to focus on several key areas. First, expanding the structure-activity relationship studies to optimize potential biological activities. Second, developing more efficient synthetic routes that align with green chemistry principles. Third, exploring its applications beyond medicinal chemistry, particularly in materials science and catalysis. The compound's unique combination of structural features makes it a versatile platform for further chemical modifications and applications.

For researchers working with 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole, proper handling and storage are essential considerations. While not classified as hazardous under standard conditions, it should be stored in a cool, dry place away from strong oxidizing agents. Standard laboratory safety protocols should be followed when handling this compound, including the use of appropriate personal protective equipment.

The commercial availability of 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole (CAS No. 941970-68-9) has increased in recent years, reflecting growing interest from both academic and industrial researchers. Several specialty chemical suppliers now offer this compound in research quantities, with purity typically ranging from 95% to 98%. The pricing varies depending on quantity and purity specifications, making it accessible for various research applications.

In conclusion, 3-(2-chlorophenyl)-5-1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-oxadiazole represents an intriguing example of modern heterocyclic chemistry with potential applications across multiple disciplines. Its unique structural features, combining both triazole and oxadiazole rings with strategically placed aromatic substituents, make it a valuable subject for ongoing research. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound and its derivatives may find increasing utility in pharmaceutical development, materials science, and other cutting-edge applications.